![molecular formula C12H15BrN2OS B5885851 N-{[(2-bromo-4,5-dimethylphenyl)amino]carbonothioyl}propanamide](/img/structure/B5885851.png)
N-{[(2-bromo-4,5-dimethylphenyl)amino]carbonothioyl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(2-bromo-4,5-dimethylphenyl)amino]carbonothioyl}propanamide, also known as BDMC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BDMC belongs to the class of compounds known as thiosemicarbazones, which have been shown to exhibit a wide range of biological activities, including antiviral, anticancer, and antimicrobial properties. In
Mechanism of Action
The mechanism of action of N-{[(2-bromo-4,5-dimethylphenyl)amino]carbonothioyl}propanamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various biological processes. This compound has been shown to inhibit the activity of ribonucleotide reductase, an enzyme involved in DNA synthesis, which may contribute to its anticancer activity. This compound has also been shown to inhibit the activity of HIV-1 reverse transcriptase, an enzyme involved in the replication of the virus, which may contribute to its antiviral activity.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anticancer activity. This compound has also been shown to inhibit the production of cytokines, which are involved in the immune response, suggesting that it may have anti-inflammatory properties. In addition, this compound has been shown to inhibit the activity of enzymes involved in oxidative stress, which may contribute to its overall antioxidant activity.
Advantages and Limitations for Lab Experiments
One of the advantages of N-{[(2-bromo-4,5-dimethylphenyl)amino]carbonothioyl}propanamide is that it can be synthesized using a simple and efficient method, which makes it readily available for scientific research. This compound has also been shown to exhibit a wide range of biological activities, which makes it a promising candidate for drug development. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for N-{[(2-bromo-4,5-dimethylphenyl)amino]carbonothioyl}propanamide research. One area of interest is the development of this compound derivatives with improved therapeutic properties. Another area of interest is the investigation of the potential use of this compound as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in drug development.
Synthesis Methods
N-{[(2-bromo-4,5-dimethylphenyl)amino]carbonothioyl}propanamide can be synthesized using a simple and efficient method. The synthesis of this compound involves the reaction of 2-bromo-4,5-dimethylphenylhydrazine with ethyl acetoacetate in the presence of ammonium thiocyanate. The resulting product is then treated with hydrochloric acid to yield this compound. This method has been optimized to produce high yields of this compound with good purity.
Scientific Research Applications
N-{[(2-bromo-4,5-dimethylphenyl)amino]carbonothioyl}propanamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit antiviral activity against a wide range of viruses, including HIV, hepatitis B and C, and Zika virus. This compound has also been shown to have anticancer properties, inhibiting the growth of various cancer cell lines, including breast, lung, and prostate cancer. In addition, this compound has been shown to exhibit antimicrobial properties, inhibiting the growth of various bacteria and fungi.
properties
IUPAC Name |
N-[(2-bromo-4,5-dimethylphenyl)carbamothioyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN2OS/c1-4-11(16)15-12(17)14-10-6-8(3)7(2)5-9(10)13/h5-6H,4H2,1-3H3,(H2,14,15,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCXGPZTZHZWVKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC(=S)NC1=C(C=C(C(=C1)C)C)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.